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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B108872

Essential Safety and Handling of Triethanolamine
Borate

This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals working with Triethanolamine borate. Adherence to these procedures is critical

for ensuring personal safety and minimizing environmental contamination.

Immediate Safety Information

Primary Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
tract irritation.[1][2][3][4] The toxicological properties of this material have not been fully
investigated.[1][5]

In Case of Exposure:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes and seek
medical attention.[2][5]

o Skin: Wash the affected area with soap and plenty of water.[1] Remove contaminated
clothing and seek medical advice if irritation persists.[2][5]

o Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. If not breathing,
give artificial respiration and get medical help immediately.[2][5][6]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[5][6]

Operational Plan: Handling and Personal Protection

A systematic approach is essential when handling Triethanolamine borate to mitigate risks.
This involves a combination of engineering controls, appropriate personal protective
equipment, and standardized handling procedures.

Engineering Controls

o Ventilation: Work in a well-ventilated area. Use a local exhaust ventilation system (e.g., a
chemical fume hood) to keep airborne concentrations low and prevent dust formation.[2][3]

[5]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
in the immediate work area.[3][5]

Personal Protective Equipment (PPE)

The selection of PPE is dependent on the specific workplace conditions, concentration, and
quantity of the substance being handled.[1][7]
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Protection Type

Specific Recommendations

Standards

Eye/Face Protection

Chemical safety goggles with
side-shields are mandatory. A
face shield may be necessary

for splash-prone procedures.

[2]

OSHA 29 CFR 1910.133 or EU
EN166[1][2][5]

Skin Protection

Chemically resistant,
impervious gloves must be
worn. Inspect gloves for
integrity before each use.[1][5]
Wear protective clothing to
prevent skin contact;
impervious clothing is
recommended.[1][3][8]

EU Directive 89/686/EEC and
standard EN 374 for gloves.[6]

[8]

Respiratory Protection

For nuisance dust exposure, a
P95 (US) or P1 (EU) particle
respirator is recommended.[1]
If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with appropriate
cartridges (e.g., OV/AG/P99 or
ABEK-P2).[1][5]

OSHA 29 CFR 1910.134 or EU
EN 149[5]

Procedural Guidance for Handling

e Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure all

necessary PPE is available and in good condition.

» Handling the Compound:

o Avoid all direct contact with the skin, eyes, and clothing.[2][5]

o Minimize dust generation and accumulation during weighing and transfer.[5]
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o Avoid breathing any dust or vapors.[3][5]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling is complete and before leaving
the laboratory.[2][5]

o Decontaminate work surfaces after use.

o Remove and properly dispose of contaminated gloves and other disposable PPE.[1]

Emergency, Storage, and Disposal Plans
Accidental Release Measures

o Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

» Containment: Wearing full PPE, prevent further leakage or spillage.[6] Do not allow the
product to enter drains or waterways.[1][2]

o Clean-up: Carefully sweep or vacuum the spilled material.[5] Avoid generating dust.[5] Place
the collected material into a suitable, labeled, and closed container for disposal.[1]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][5][7]
The material is moisture-sensitive; storage under an inert gas like nitrogen is recommended.
[1][5] Keep away from incompatible materials, such as strong oxidizing agents.[5]

» Disposal: Waste disposal must be conducted in accordance with all federal, state, and local
regulations.[2][3] Chemical waste generators are responsible for determining if a discarded
chemical is classified as hazardous waste.[2][5] Dispose of contaminated packaging in the
same manner as the unused product.[1][2]

Chemical and Physical Properties
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Property Value Reference
CAS Number 283-56-7 [1][21[3]
Appearance White to off-white solid [1]14]
Molecular Formula CeH12BNOs [1][6]
Molecular Weight 156.98 g/mol [1][6]
Melting Point 235-237 °C [1][3]
Boiling Point 149.6 + 39.0 °C (Predicted) [1]

Occupational Exposure Limits

No specific limits have been

established for this compound.

[1](21[3]

Handling Workflow
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Workflow for Handling Triethanolamine Borate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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